molecular formula C19H17N5O3S B2581746 2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide CAS No. 2034504-69-1

2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide

Cat. No. B2581746
CAS RN: 2034504-69-1
M. Wt: 395.44
InChI Key: KFRLUBPUIKJNAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
BenchChem offers high-quality 2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

  • Antiallergic Agents : A series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, which share a structural similarity to the queried compound, were synthesized and evaluated for their antiallergic potency. One specific amide was found to be significantly more potent than astemizole, a known antihistamine, in inhibiting histamine release and interleukin production, showcasing its potential as a novel antiallergic agent (Menciu et al., 1999).

  • Antimicrobial Agents : Research on pyrimidinone and oxazinone derivatives, starting from citrazinic acid, revealed compounds with significant antibacterial and antifungal activities, comparable to standard drugs such as streptomycin and fusidic acid. This demonstrates the potential of such compounds in addressing microbial resistance (Hossan et al., 2012).

  • Anti-Inflammatory and Analgesic Activity : Pyrimidine derivatives synthesized from various starting materials showed promising anti-inflammatory and analgesic activities in preliminary screenings, indicating their potential for developing new pain management therapies (Sondhi et al., 2009).

  • Antioxidant Activity : The synthesis of indole-based heterocycles aimed at creating high-efficiency antioxidants against ROS demonstrated some compounds' significant antioxidant activity, showcasing their potential in oxidative stress-related disease management (Aziz et al., 2021).

  • Antitumor Activities : The synthesis and evaluation of various heterocyclic compounds incorporating a thiadiazole moiety against the cotton leafworm indicated potential insecticidal properties. This research suggests the broader applicability of such compounds in pest control and possibly in targeting cancer cells due to their cytotoxic activities (Fadda et al., 2017).

properties

IUPAC Name

N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-(1H-indol-3-ylsulfanyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17N5O3S/c25-16(11-28-15-10-22-14-6-2-1-4-12(14)15)20-8-9-24-18(26)13-5-3-7-21-17(13)23-19(24)27/h1-7,10,22H,8-9,11H2,(H,20,25)(H,21,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KFRLUBPUIKJNAR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)SCC(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((1H-indol-3-yl)thio)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.